Cas no 1258652-24-2 (Tert-butyl 3-amino-3-(trifluoromethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(trifluoromethyl)azetidine-1-carboxylate
• CAS No: 1258652-24-2
• MF: C₉H₁₅F₃N₂O₂
• MW: 240.222812891006
• MDL: MFCD17480497
• CID: 1218752
• PubChem ID: 50986404
• Update Time: 2025-04-20

Tert-butyl 3-amino-3-(trifluoromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-amino-3-(trifluoromethyl)azetidine-1-carboxylate
• SY097106
• A889906
• 1258652-24-2
• P12185
• AKOS024438450
• MFCD17480497
• AS-51237
• tert-butyl3-amino-3-(trifluoromethyl)azetidine-1-carboxylate
• EN300-89730
• 3-AMINO-1-BOC-3-(TRIFLUOROMETHYL)AZETIDINE
• CS-0048325
• PB16729
• 1-Azetidinecarboxylic acid, 3-amino-3-(trifluoromethyl)-, 1,1-dimethylethyl ester
• ORAKIPUXJZWAKD-UHFFFAOYSA-N

• MDL： MFCD17480497
• Inchi： 1S/C9H15F3N2O2/c1-7(2,3)16-6(15)14-4-8(13,5-14)9(10,11)12/h4-5,13H2,1-3H3
• InChI Key： ORAKIPUXJZWAKD-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(=O)OC(C)(C)C)C1)N)(F)F

Computed Properties

• Exact Mass: 240.10856221g/mol
• Monoisotopic Mass: 240.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 130.9±13.0 °C at 760 mmHg
• Flash Point: 41.1±13.1 °C
• Vapor Pressure: 9.5±0.2 mmHg at 25°C

Tert-butyl 3-amino-3-(trifluoromethyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)